Cas no 1114652-43-5 (4-(4-chlorophenyl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(4-chlorophenyl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114652-43-5
• MF: C₂₃H₁₈ClNO₅S
• MW: 455.910724163055
• CID: 5389154
• Update Time: 2025-07-17

4-(4-chlorophenyl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(4-chlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](3,4-dimethoxyphenyl)methanone
• 4-(4-chlorophenyl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C23H18ClNO5S/c1-29-19-12-7-15(13-20(19)30-2)23(26)22-14-25(17-10-8-16(24)9-11-17)18-5-3-4-6-21(18)31(22,27)28/h3-14H,1-2H3
• InChI Key： CWIUFXKFOFRKIN-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=C(Cl)C=C2)C2=CC=CC=C2S1(=O)=O)(C1=CC=C(OC)C(OC)=C1)=O

Experimental Properties

• Density: 1.397±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 640.0±55.0 °C(Predicted)
• pka: -7.05±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(4-chlorophenyl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Comprehensive Overview of 4-(4-chlorophenyl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114652-43-5)

The compound 4-(4-chlorophenyl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114652-43-5) is a structurally complex and pharmacologically significant molecule. Its unique benzothiazine core, coupled with chlorophenyl and dimethoxybenzoyl substituents, makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in cancer research and autoimmune disease therapeutics. This compound's 3,4-dimethoxybenzoyl moiety is particularly noteworthy, as it resembles motifs found in natural products with documented bioactivity. Its CAS No. 1114652-43-5 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the 4H-1lambda6,4-benzothiazine-1,1-dione scaffold offers versatility for derivatization. This aligns with the growing focus on fragment-based drug design, a hot topic in pharmaceutical R&D. The compound's chlorophenyl group enhances lipophilicity, a property critically evaluated in drug permeability and blood-brain barrier penetration studies—key concerns in neurodegenerative disease research.

Analytical characterization of 4-(4-chlorophenyl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These techniques are essential for verifying its identity, especially given the rise of quality-by-design (QbD) principles in API manufacturing. The compound's stability under various pH conditions is also a frequent research topic, as evidenced by search engine queries combining its CAS number with terms like "degradation kinetics."

Environmental scientists have shown interest in this compound's biodegradation profile, particularly its persistence in aqueous systems. This connects to broader discussions about green chemistry and sustainable pharmaceutical synthesis—subjects gaining traction in both academic and industrial settings. The dimethoxybenzoyl component may influence photostability, a property increasingly studied for sunlight-exposed formulations.

In computational chemistry, molecular docking studies of 4-(4-chlorophenyl)-2-(3,4-dimethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione often focus on its potential interactions with cyclooxygenase isoforms or protein kinases. Such investigations resonate with the pharmaceutical industry's push toward in silico drug discovery, reducing reliance on animal testing. Search trends reveal strong interest in its binding affinity predictions using machine learning algorithms.

The compound's crystalline form has been examined through X-ray diffraction, with particular attention to its hydrogen bonding networks—a crucial factor in polymorph screening. This aspect gains importance as regulatory agencies emphasize solid-state characterization in drug submissions. Patent literature frequently cites derivatives of this benzothiazine dione structure, indicating its commercial potential in IP-protected formulations.

Emerging applications include exploring its fluorescence properties for bioimaging probes, capitalizing on the benzothiazine core's conjugated system. This intersects with nanotechnology trends, where researchers seek small-molecule fluorophores with improved quantum yields. Such multidisciplinary potential makes CAS 1114652-43-5 a recurring subject in grant proposals and material science conferences.